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Compound of Interest

Compound Name: Olean-12-en-3-one

Cat. No.: B196042

For Researchers, Scientists, and Drug Development Professionals

Introduction and Classification

Olean-12-en-3-one is a naturally occurring pentacyclic triterpenoid belonging to the oleanane
class.[1] Triterpenoids are a large and structurally diverse class of natural products derived
from the cyclization of squalene.[2] Pentacyclic triterpenoids are characterized by a core
structure of five fused rings. The oleanane skeleton is a common and well-studied framework
within this class, known for its wide range of biological activities.[2][3]

Olean-12-en-3-one is defined by the oleanane backbone with a ketone group at the C-3
position and a double bond between carbons 12 and 13.[1] It is found in various plant species,
including those from the genera llex and Quercus.[1][2] This compound also serves as a crucial
intermediate in the semisynthesis of more complex and potent bioactive molecules, often
derived from the more abundant oleanolic acid through oxidation of the C-3 hydroxyl group.[1]

Chemical and Physical Properties

The fundamental physicochemical properties of Olean-12-en-3-one are summarized in the
table below.
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Property Value Source
Molecular Formula C30H480 [4]
Molecular Weight 424.7 g/mol [4]

(6aR,6bS,8aR,12aS,14aR,14b
R)-4,4,6a,6b,8a,11,11,14b-
octamethyl-

IUPAC Name [4]
2,4a,5,6,7,8,9,10,12,12a,14,14

a-dodecahydro-1H-picen-3-

one
PubChem CID 6454747 [4]
CAS Number 638-97-1 [2]

Biological Activities and Pharmacological Potential

Olean-12-en-3-one and its structural relatives, the oleanane triterpenoids, exhibit a broad
spectrum of pharmacological activities. While research on Olean-12-en-3-one itself is ongoing,
the activities of closely related compounds provide strong indicators of its potential. The
oleanane scaffold is associated with anti-inflammatory, antioxidant, hepatoprotective, and
anticancer properties.[5]

Synthetic oleanane triterpenoids, which often use oleanolic acid (and by extension, its oxidized
form, Olean-12-en-3-one) as a starting material, have shown potent biological effects at
nanomolar concentrations.[5] For instance, derivatives of oleanolic acid have been shown to
induce cell differentiation and apoptosis in cancer cell lines and suppress inflammatory
responses.[6][7]

A summary of the biological activities of some oleanane triterpenoid derivatives is presented
below.
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Compound/De . Cell IC50 /
L Activity . . Source
rivative Line/Model Concentration
Olean-12- ) ) )
Anti-proliferative, K562, HEL,

eno[2,3-c][1]
[2]oxadiazol-28-
oic acid (OEOA)

G1 cell cycle

arrest

Jurkat leukemia

cells

Effective at uM
[6]

concentrations

2-Cyano-3,12-

dioxooleana-1,9- . ) .
Anti-proliferative

MCF-7 breast

Nanomolar range

dien-28-oic acid carcinoma
(CDDO)
Acetylated ) N IC50 values
Anti-Hepatitis B HepG2 2.2.15 )
oleanane i ranging from 5.3 [8]
o Virus cells
derivatives to 38.5 uM
Olean-12-ene- Anti- ) -
. _ In vitro models Not specified
3,11-dione inflammatory

Molecular Mechanisms and Signaling Pathways

Oleanolic acid and its derivatives are known to modulate multiple cell signaling pathways,

which are crucial for their therapeutic effects.[9] A key pathway influenced by these compounds

is the PI3K/Akt/mTOR signaling cascade, which is often dysregulated in cancer and

inflammatory diseases.[5][9] Oleanane triterpenoids can inhibit this pathway, leading to

downstream effects such as cell cycle arrest and apoptosis.[9]

The diagram below illustrates the logical flow of the inhibitory action of oleanane triterpenoids

on the PI3K/Akt/mTOR pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/product/b196042
https://www.frontierspartnerships.org/articles/10.18388/abp.2014_1890/pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0063580
https://www.mdpi.com/1420-3049/18/10/13003
https://www.mdpi.com/1422-0067/18/3/643
https://pmc.ncbi.nlm.nih.gov/articles/PMC3462991/
https://www.mdpi.com/1422-0067/18/3/643
https://www.mdpi.com/1422-0067/18/3/643
https://www.benchchem.com/product/b196042?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. Olean-12-en-3-one | 638-97-1 | Benchchem [benchchem.com]

o 2. frontierspartnerships.org [frontierspartnerships.org]

» 3. researchgate.net [researchgate.net]

e 4. Olean-12-en-3-one | C30H480 | CID 6454747 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 5. Synthetic Oleanane Triterpenoids: Multifunctional Drugs with a Broad Range of
Applications for Prevention and Treatment of Chronic Disease - PMC [pmc.ncbi.nlm.nih.gov]

e 6. Olean-12-Eno[2,3-c] [1,2,5]Oxadiazol-28-Oic Acid (OEOA) Induces G1 Cell Cycle Arrest
and Differentiation in Human Leukemia Cell Lines | PLOS One [journals.plos.org]

e 7. aacrjournals.org [aacrjournals.org]
e 8. mdpi.com [mdpi.com]

e 9. Oleanolic Acid Alters Multiple Cell Signaling Pathways: Implication in Cancer Prevention
and Therapy [mdpi.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Pentacyclic
Triterpenoid: Olean-12-en-3-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196042#pentacyclic-triterpenoid-classification-of-
olean-12-en-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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